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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential information and procedural steps for the proper

disposal of Elemol, a naturally occurring sesquiterpenoid alcohol used in fragrance and

research applications.

Elemol: A Profile of its Properties and Hazards
Understanding the chemical and physical properties of Elemol is the first step in its safe

management. A summary of its key characteristics is presented below.

Property Value Reference

Molecular Formula C15H26O [1][2]

Molecular Weight 222.37 g/mol [1][2]

Boiling Point ~277-290 °C [1][3][4]

Flash Point ~108-114.65 °C [1][5]

Water Solubility 1.99 - 194 mg/L @ 20-25 °C [3][4][5]

logP (Octanol/Water Partition

Coefficient)
3.68 - 4.752 [3][4][5]
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While several sources indicate that pure Elemol does not meet the criteria for classification

under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[2]

[3][4], it is crucial to recognize that products containing Elemol may have associated hazards

due to other components. For instance, some commercial formulations may cause an allergic

skin reaction.[6][7] Therefore, prudent handling practices are always recommended.

Core Principles for Elemol Disposal
Given the limited specific regulatory guidance for pure Elemol, its disposal should adhere to

the general principles of chemical waste management. The primary goal is to prevent its

release into the environment, particularly into waterways.

Key Disposal Don'ts:

Do not dispose of Elemol down the drain.[6][7]

Do not allow Elemol to enter groundwater, water courses, or sewage systems.[6]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Elemol from

a laboratory setting.

Elemol Disposal Workflow

Experimental Protocol for Spill Management:

In the event of an Elemol spill, follow these steps:

Ensure Personal Protection: Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[5]

Ventilate the Area: Ensure adequate ventilation to avoid inhalation of any vapors.[5]

Contain the Spill: Cover the spill with an inert, inorganic, non-combustible absorbent material

such as sand, dry lime, or soda ash.[7]
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Collect the Absorbed Material: Carefully collect the absorbed material and place it into a

suitable container for hazardous waste.

Clean the Area: Clean the spill area thoroughly.

Dispose of Contaminated Materials: Treat all materials used for cleanup as hazardous waste

and dispose of them accordingly.

Final Disposal Pathway
The ultimate disposal of Elemol waste must be conducted in accordance with local, regional,

and national regulations. This typically involves engaging a licensed environmental waste

management company that can handle chemical waste. They will ensure the material is

transported, treated, and disposed of in a compliant and environmentally responsible manner.

It is imperative for all laboratory personnel to be trained on these procedures and to consult

their institution's specific chemical hygiene plan and safety officers for any additional

requirements. By adhering to these guidelines, laboratories can manage Elemol waste safely

and responsibly, building a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Elemol in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671167#elemol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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